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Compound of Interest

Compound Name: 3-Bromo-5-(2-Pyrrolidinyl)Pyridine

Cat. No.: B140907 Get Quote

For researchers and professionals in drug development, the timely procurement of high-quality

chemical reagents is a critical cornerstone of successful project execution. This technical guide

provides an in-depth overview of commercial suppliers for 3-Bromo-5-(2-
Pyrrolidinyl)Pyridine, a nornicotine analog with applications as a hapten for immunoassays.

[1] This document outlines key technical data, a detailed synthesis protocol, and logical

workflows to aid in sourcing and utilization.

Physicochemical Properties
3-Bromo-5-(2-Pyrrolidinyl)Pyridine is a versatile chemical intermediate. A summary of its key

properties is provided below.
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Property Value Source

CAS Number 71719-06-7 [1][2]

Molecular Formula C9H11BrN2 [1][2]

Molecular Weight 227.1 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 295.4±40.0 °C (Predicted) [1][2]

Density 1.434±0.06 g/cm3 (Predicted) [1][2]

pKa 8.56±0.10 (Predicted) [1]

Storage

2-8°C, protect from light, keep

in a dark place, sealed in dry

conditions.

[1]

Commercial Suppliers
A variety of chemical suppliers offer 3-Bromo-5-(2-Pyrrolidinyl)Pyridine. The following table

summarizes a selection of these vendors and the typical specifications for their products. It is

important to note that for some suppliers, this compound is available as the dihydrochloride

salt.
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Supplier
Product
Name/Synonym

Purity
Available
Quantities

J & K SCIENTIFIC

LTD.

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Tetranov Biopharm

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Chemsky (shanghai)

International Co.,Ltd.

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Record Tech

(Shanghai) Co., LTD.

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Hangzhou Sage

Chemical Co., Ltd.

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Shanghai Amole

Biotechnology Co.,

Ltd.

(RS)-3-Bromo

Nornicotine
96.0%

100mg, 1g, 250mg,

25g

Ambeed, Inc. (via

Sigma-Aldrich)

3-Bromo-5-(2-

pyrrolidinyl)pyridine
98% Contact for details

AK Scientific Inc.

(S)-3-bromo-5-

(pyrrolidin-2-

yl)pyridine

dihydrochloride

Not Specified 100mg, 500mg, 1g

2A Biotech

3-BROMO-5-(2-

PYRROLIDINYL)PYRI

DINE

Not Specified Contact for details

Biosynth
3-Bromo-5-

pyrrolidinopyridine
Not Specified Contact for details
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Experimental Protocol: Synthesis of 3-Bromo-5-(2-
Pyrrolidinyl)Pyridine
The following is a general procedure for the synthesis of 3-Bromo-5-(2-Pyrrolidinyl)Pyridine
from 3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.[1]

Materials:

3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (2.0 g, 8.8 mmol)

Methanol/acetic acid (80:20 v/v), 80 mL

Sodium borohydride (747 mg, 19.75 mmol)

Dry ice-acetonitrile bath

Water

Sodium hydroxide

Dichloromethane

Saturated saline

Anhydrous potassium carbonate

Silica gel for column chromatography

Ethyl acetate-methanol (1:1 v/v)

Procedure:

Dissolve 3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine in the methanol/acetic acid solvent

mixture.

Cool the reaction mixture to -40 °C using a dry ice-acetonitrile bath.
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Add sodium borohydride to the reaction mixture in batches over 10 minutes with vigorous

stirring, allowing the temperature to rise to -20 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Remove most of the solvent using a rotary evaporator.

Add 200 mL of water to the residue and adjust the pH to be alkaline with sodium hydroxide.

Extract the aqueous solution with dichloromethane (2 x 90 mL).

Combine the organic phases, wash with saturated saline, and dry over anhydrous potassium

carbonate.

Filter the solution and concentrate the filtrate.

Purify the crude product by silica gel column chromatography (10x4 cm) using an eluent of

1:1 (v/v) ethyl acetate-methanol.

The final product, 3-bromo-5-(2-pyrrolidinyl)pyridine, is obtained as a yellow oil (1.8 g,

90% yield).[1]

The structure of the product can be confirmed by NMR hydrogen (400 MHz, CDCl3) and

carbon (100 MHz, CDCl3) spectra.[1]

Visualizing Workflows and Structures
To aid in the practical application of this information, the following diagrams, generated using

the DOT language, illustrate a logical workflow for supplier selection and the chemical

transformation described in the synthesis protocol.
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Supplier Evaluation

Identify Need for
3-Bromo-5-(2-Pyrrolidinyl)Pyridine
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Request Quotations

Purity, Quantity,
Availability

Assess Lead Time
and Shipping

Review Quality Documentation
(CoA, SDS)

Select Supplier and
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Meets Requirements

Incoming Quality Control
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Caption: Workflow for Selecting a Commercial Chemical Supplier.
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Caption: Synthesis of 3-Bromo-5-(2-Pyrrolidinyl)Pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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